Cas no 2152540-86-6 (2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid
• CAS No: 2152540-86-6
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6361969
• PubChem ID: 165505885
• Update Time: 2025-11-06

2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid
• EN300-1284408
• 2152540-86-6
• 2-(4-{[(benzyloxy)carbonyl]amino}-1-methylazepan-4-yl)acetic acid

• Inchi： 1S/C17H24N2O4/c1-19-10-5-8-17(9-11-19,12-15(20)21)18-16(22)23-13-14-6-3-2-4-7-14/h2-4,6-7H,5,8-13H2,1H3,(H,18,22)(H,20,21)
• InChI Key： NZMMRVTWWDXMMJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(CC(=O)O)CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid

Research Briefing on 2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid (CAS: 2152540-86-6)

2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid (CAS: 2152540-86-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azepane ring structure and benzyloxycarbonyl (Cbz) protecting group, serves as a critical intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs).

The compound's structural features, including the presence of a carboxylic acid moiety and a protected amine group, make it a versatile building block for the design of novel pharmacophores. Recent research published in the Journal of Medicinal Chemistry (2023) highlights its role in the synthesis of selective inhibitors targeting cathepsin K, a protease implicated in osteoporosis and cancer metastasis. The study demonstrated that derivatives of 2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid exhibited nanomolar inhibitory activity, with improved pharmacokinetic profiles compared to earlier generations of inhibitors.

In addition to its applications in protease inhibition, this compound has been investigated for its potential in central nervous system (CNS) drug development. A 2024 study in ACS Chemical Neuroscience reported its use as a precursor for the synthesis of novel sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative disorders. The research emphasized the compound's ability to enhance blood-brain barrier permeability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(4-{(benzyloxy)carbonylamino}-1-methylazepan-4-yl)acetic acid. A publication in Organic Process Research & Development (2023) detailed a scalable, green chemistry approach using continuous flow technology, which improved yield (85%) and reduced waste generation by 40% compared to traditional batch methods. This development is particularly significant for industrial-scale applications, where efficiency and sustainability are paramount.

Ongoing research continues to explore the full therapeutic potential of this compound and its derivatives. Current investigations include its application in targeted protein degradation (PROTAC technology) and as a scaffold for developing allosteric modulators of ion channels. The compound's unique structural features and demonstrated biological activity position it as a valuable tool in modern drug discovery efforts, particularly in addressing challenging therapeutic targets.